n-Cyclohexyl-n-ethyl-3-pyrrolidinamine dihydrochloride

• IUPAC Name: N-cyclohexyl-N-ethylpyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C12H24N2.2ClH/c1-2-14(12-8-9-13-10-12)11-6-4-3-5-7-11;;/h11-13H,2-10H2,1H3;2*1H
• InChI Key: UTXGXXLBYGJPPA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C2CCNC2.Cl.Cl
• Molecular Formula: C12H26Cl2N2
• Molecular Weight: 269.25 g/mol

Description

N-Cyclohexyl-n-ethyl-3-pyrrolidinamine dihydrochloride (CEDPA) is a cyclic amine compound commonly used in scientific research. It is a chiral compound that contains both a cyclic amine and a pyrrolidine moiety, which gives it a wide range of properties. CEDPA is primarily used in the synthesis of complex molecules, such as peptides, nucleotides, and other small molecules. It is also used as a catalyst in various chemical reactions. In addition, CEDPA has been studied for its potential therapeutic applications, including as an anticoagulant, anti-inflammatory, and anti-cancer agent.

Scientific Research Applications

Synthesis Applications

• n-Cyclohexyl-n-ethyl-3-pyrrolidinamine dihydrochloride derivatives have been synthesized in various studies. For instance, N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives were synthesized from o-aminopyridine, aromatic and aliphatic aldehydes, and cyclohexyl isocyanide, using certain catalysts at room temperature under solvent-free conditions (Ghorbani‐Vaghei & Amiri, 2014).

Medicinal Chemistry

• A novel class of N-(arylethyl)-N-alkyl-2-(1-pyrrolidinyl)ethylamines was synthesized and evaluated for binding affinity at the sigma receptor. This work involved structural manipulation to identify determinants for high sigma receptor affinity (de Costa, Radesca, Di Paolo, & Bowen, 1992).

Organic Chemistry

• The nucleophilic addition of pyridine to aziridine, such as 7-methyl-7-azabicyclo[4.1.0]heptane, has been studied. This process involves the synthesis of compounds like trans-(±)-N-methyl-N-[2-[methyl[2-(3-pyridyl)ethyl]amino]cyclohexyl]-4-benzofuranacetamide dihydrochloride (Rees, 1990).

Analytical Chemistry

• Analytical profiles of psychoactive arylcyclohexylamines, including N-ethyl-1-(3-methoxyphenyl)cyclohexanamine, have been characterized and determined in biological matrices using methods like liquid chromatography and mass spectrometry (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).

Chemical Reactions

• Studies have explored the reaction between N-(1-chloroalkyl)pyridinium chlorides and N-substituted enaminoesters. This research has led to the synthesis of compounds like N-Benzyl 1,4-dihydropyridine 2a and (�) 2-benzylaminocyclohexa-1,3-diene 3 (Eynde, Mayence, Kataeva, Litvinov, & Anders, 2000).